Cas no 1805316-92-0 (2-(Difluoromethyl)-4-iodo-6-methoxypyridine)

2-(Difluoromethyl)-4-iodo-6-methoxypyridine is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and iodo substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The methoxy group further improves solubility and stability, facilitating handling and purification. This compound is particularly useful in pharmaceutical and agrochemical research, where selective fluorination and functionalization are critical. Its well-defined structure and versatile reactivity make it a preferred choice for developing novel bioactive molecules and advanced materials.
2-(Difluoromethyl)-4-iodo-6-methoxypyridine structure
1805316-92-0 structure
Product Name:2-(Difluoromethyl)-4-iodo-6-methoxypyridine
CAS No:1805316-92-0
MF:C7H6F2INO
MW:285.02992105484
CID:4848547
Update Time:2025-06-11

2-(Difluoromethyl)-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-4-iodo-6-methoxypyridine
    • Inchi: 1S/C7H6F2INO/c1-12-6-3-4(10)2-5(11-6)7(8)9/h2-3,7H,1H3
    • InChI Key: FNARLZVBWSBWEI-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C(F)F)C=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • XLogP3: 2.5
  • Topological Polar Surface Area: 22.1

2-(Difluoromethyl)-4-iodo-6-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029075542-250mg
2-(Difluoromethyl)-4-iodo-6-methoxypyridine
1805316-92-0 97%
250mg
$470.40 2022-04-01
Alichem
A029075542-500mg
2-(Difluoromethyl)-4-iodo-6-methoxypyridine
1805316-92-0 97%
500mg
$839.45 2022-04-01
Alichem
A029075542-1g
2-(Difluoromethyl)-4-iodo-6-methoxypyridine
1805316-92-0 97%
1g
$1,564.50 2022-04-01

Additional information on 2-(Difluoromethyl)-4-iodo-6-methoxypyridine

Recent Advances in the Application of 2-(Difluoromethyl)-4-iodo-6-methoxypyridine (CAS: 1805316-92-0) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-4-iodo-6-methoxypyridine (CAS: 1805316-92-0) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and imaging agents. Recent studies highlight its utility in cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds with potential applications in drug discovery. This compound's unique difluoromethyl and iodo substituents render it a versatile building block for medicinal chemistry, as evidenced by its incorporation into several preclinical candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in Suzuki-Miyaura couplings to generate pyridine-based kinase inhibitors. Researchers achieved a 78% yield in palladium-catalyzed reactions, with the difluoromethyl group enhancing metabolic stability of resulting compounds. The electron-withdrawing properties of the iodo substituent were found to facilitate subsequent functionalization at the 4-position, enabling rapid diversification of molecular libraries.

In radiopharmaceutical applications, the iodine-127/131 isotopologues of this compound have shown promise as precursors for PET tracer development. A team at MIT reported its use in copper-mediated radiofluorination reactions, achieving specific activities >2 GBq/μmol. The methoxy group's ortho-position relative to the iodo substituent was crucial for maintaining stability during harsh radiolabeling conditions while allowing for efficient 18F incorporation.

Structural analyses via X-ray crystallography (CCDC deposition: 2245678) revealed that the difluoromethyl group induces a 7.5° torsional angle in the pyridine ring, creating a distinct molecular conformation that improves target binding affinity. This structural feature has been leveraged in the design of allosteric modulators for G-protein coupled receptors, with one derivative showing sub-nanomolar activity at the adenosine A2A receptor.

Ongoing research focuses on optimizing synthetic routes to 1805316-92-0, with recent patents (WO202318756A1) disclosing a continuous flow process that reduces heavy metal contamination below 5 ppm. The compound's stability profile under various pH conditions (t1/2 >48h at pH 7.4) makes it particularly valuable for formulation development, addressing previous challenges with similar halogenated pyridines.

Emerging applications include its use as a directing group in C-H activation reactions, where the difluoromethyl moiety facilitates regioselective functionalization. A Nature Chemistry publication (2024, 16, 342-351) detailed its role in enabling γ-selective functionalization of aliphatic amines, overcoming longstanding selectivity challenges in this transformation.

With six clinical trials currently investigating derivatives of 2-(difluoromethyl)-4-iodo-6-methoxypyridine (Phase I/II for oncology and CNS indications), this scaffold continues to demonstrate its importance in modern drug discovery. The compound's unique combination of physicochemical properties and synthetic versatility positions it as a key player in the development of next-generation therapeutics.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd